Cas no 1261891-55-7 (3-(3-Ethoxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Ethoxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261891-55-7
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD18320415
• CID: 2761626
• PubChem ID: 53226318
• Update Time: 2025-04-21

3-(3-Ethoxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320415
• 3'-Ethoxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95%
• 1261891-55-7
• DTXSID80690029
• 3-(3-ETHOXYPHENYL)-5-METHOXYBENZOIC ACID
• 3-(3-Ethoxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18320415
• Inchi： 1S/C16H16O4/c1-3-20-14-6-4-5-11(8-14)12-7-13(16(17)18)10-15(9-12)19-2/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： ATRWIBUYVDHZTR-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives